Cas no 2764748-88-9 (Carboxylesterase-IN-2)

• Product Name: Carboxylesterase-IN-2
• CAS No: 2764748-88-9
• MF: C₁₃H₁₂N₄OS
• MW: 272.325580596924
• CID: 6788363
• PubChem ID: 163196272
• Update Time: 2026-03-12

Carboxylesterase-IN-2 Chemical and Physical Properties

Names and Identifiers

• 2764748-88-9
• Carboxylesterase-IN-2
• CHEMBL5077097
• HY-142688
• BDBM50583127
• CS-0372796
• EX-A8046
• MS-23865

• Inchi： 1S/C13H12N4OS/c1-8-3-4-10(7-9(8)2)19-12-6-5-11-14-15-13(18)17(11)16-12/h3-7H,1-2H3,(H,15,18)
• InChI Key： ZODAMEZBCMGEGI-UHFFFAOYSA-N
• SMILES： S(C1C=CC2=NNC(N2N=1)=O)C1C=CC(C)=C(C)C=1

Computed Properties

• Exact Mass: 272.07318219g/mol
• Monoisotopic Mass: 272.07318219g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 485
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 82.4Ų